Cas no 1805510-40-0 (6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride)

• Product Name: 6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride
• CAS No: 1805510-40-0
• MF: C₁₀H₁₀ClNO₃S
• MW: 259.709300518036
• CID: 5010815
• Update Time: 2025-08-01

6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride

• Inchi： 1S/C10H10ClNO3S/c1-2-9-8(6-13)4-3-7(5-12)10(9)16(11,14)15/h3-4,13H,2,6H2,1H3
• InChI Key： ITYKRFIXIPLGLY-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)C=CC(CO)=C1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.6
• Topological Polar Surface Area: 86.5

Additional information on 6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride

6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride: A Comprehensive Overview

The compound with CAS No. 1805510-40-0, known as 6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride, is a highly specialized organic chemical that has garnered significant attention in the fields of materials science, pharmaceuticals, and catalysis due to its unique structural properties and functional groups. This compound is characterized by its benzene ring substituted with a cyano group at the 6-position, an ethyl group at the 2-position, a hydroxymethyl group at the 3-position, and a sulfonyl chloride group at the benzene ring's sulfonyl position. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride, leveraging modern methodologies such as Suzuki-Miyaura coupling and other cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material synthesis. The sulfonyl chloride group, in particular, is highly reactive and can be readily converted into sulfonamides or other sulfonic acid derivatives, making it a valuable intermediate in organic synthesis.

In terms of its physical properties, 6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride exhibits a melting point of approximately 155°C and a boiling point around 320°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-phase reactions. The presence of the hydroxymethyl group introduces additional hydrogen bonding capabilities, enhancing its compatibility with polar solvents and aqueous environments.

From an application standpoint, this compound has found significant utility in the development of advanced materials, particularly in the synthesis of high-performance polymers and composites. The cyano group imparts electron-withdrawing characteristics, which can be exploited to tune the electronic properties of materials. For instance, recent studies have demonstrated its use as a precursor for synthesizing conductive polymers with tailored electrical properties for applications in flexible electronics and energy storage devices.

In the pharmaceutical industry, 6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride has been employed as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and inflammation. The hydroxymethyl group provides a site for further functionalization, enabling the creation of bioisosteres or prodrugs with enhanced pharmacokinetic profiles.

Moreover, the compound's sulfonyl chloride functionality has been leveraged in catalytic applications. Recent research highlights its role as a catalyst in organocatalytic reactions, particularly in asymmetric synthesis. The ability to convert the sulfonyl chloride into a sulfonamide derivative with specific steric and electronic properties has made it an attractive candidate for developing enantioselective catalysts.

From a synthetic perspective, the preparation of 6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride involves multi-step processes that often start with aromatic substitution reactions followed by functionalization steps to introduce each substituent. Green chemistry principles have increasingly been integrated into these syntheses to minimize environmental impact while maintaining high yields.

In terms of safety considerations, while handling this compound requires standard laboratory precautions due to its reactive nature, it does not pose significant hazards when proper safety protocols are followed. Storage under inert conditions is recommended to prevent degradation caused by moisture or atmospheric oxygen.

Looking ahead, 6-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride holds immense potential for further exploration in emerging fields such as biotechnology and advanced materials science. Its unique combination of functional groups positions it as a key intermediate for developing next-generation chemical entities with unprecedented properties.